Cas no 143151-03-5 (4-amino-2-fluoro-5-nitro-benzonitrile)
143151-03-5 structure
4-amino-2-fluoro-5-nitro-benzonitrile Properties
Names and Identifiers
-
- 4-Amino-2-fluoro-5-nitrobenzonitrile
- 4-Cyano-5-fluoro-2-nitroaniline
- Benzonitrile, 4-amino-2-fluoro-5-nitro-
- 2-fluoro-4-amino-5-nitrobenzonitrile
- 5-fluoro-4-cyano-2-nitroaniline
- ACMC-20n27x
- AK137642
- CTK0H3785
- QC-8648
- RP03225
- SureCN458453
- 4-amino-2-fluoro-5-nitro-benzonitrile
- 4-cyano-3-fluoro-6-nitroaniline
- DTXSID20439555
- MFCD12828088
- FT-0706544
- EN300-396596
- Benzonitrile,4-amino-2-fluoro-5-nitro-
- SY250954
- SCHEMBL458453
- XAHREBHCCFVAHU-UHFFFAOYSA-N
- CS-0208797
- 143151-03-5
- AC4242
- AKOS015911681
- BS-25285
- 4-cyano-5-fluoro-2-nitroaniline
- 4-AMINO-2-FLUORO-5-NITROBENZONITRILE
- +Expand
-
- MFCD12828088
- XAHREBHCCFVAHU-UHFFFAOYSA-N
- InChI=1S/C7H4FN3O2/c8-5-2-6(10)7(11(12)13)1-4(5)3-9/h1-2H,10H2
- C1=C(C#N)C(=CC(=C1[N+](=O)[O-])N)F
Computed Properties
- 181.02882
- 1
- 2
- 1
- 181.02875454g/mol
- 13
- 256
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 95.6Ų
Experimental Properties
- 92.95
4-amino-2-fluoro-5-nitro-benzonitrile Price
4-amino-2-fluoro-5-nitro-benzonitrile Related Literature
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Xiao He,Yannv Qu,Xiaohong Lin,Jiapan Sun,Zhiru Jiang,Chaodong Wang,Yuanfei Deng,Fei Yan,Yansun Sun J. Mater. Chem. B, 2022,10, 3491-3500
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H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520
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Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
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Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
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Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
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Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
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Yanlei Shang,Hongbo Ning,Jinchun Shi,Hongyan Wang Phys. Chem. Chem. Phys., 2019,21, 12685-12696
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Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
Recommended suppliers
Amadis Chemical Company Limited
(CAS:143151-03-5)4-amino-2-fluoro-5-nitro-benzonitrile
99%
5g
472.0